Cas no 10419-32-6 (Benzo[b]thiophene, 3-methoxy-)

Benzo[b]thiophene, 3-methoxy- structure
Benzo[b]thiophene, 3-methoxy- structure
Product Name:Benzo[b]thiophene, 3-methoxy-
CAS No:10419-32-6
MF:C9H8OS
MW:164.224221229553
CID:1141845
PubChem ID:11240674
Update Time:2025-04-20

Benzo[b]thiophene, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 3-methoxy-
    • 3-methoxy-1-benzothiophene
    • 3-methoxybenzo[b]thiophene
    • CHEMBL593313
    • SCHEMBL6597264
    • 10419-32-6
    • 3-methoxybenzothiophene
    • DTXSID00459736
    • Inchi: 1S/C9H8OS/c1-10-8-6-11-9-5-3-2-4-7(8)9/h2-6H,1H3
    • InChI Key: LLRXGUHGJHAMFC-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 164.02964
  • Monoisotopic Mass: 164.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.5Ų

Experimental Properties

  • PSA: 9.23
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